[3-(4-Methoxy-butyl)-phenyl]-methanol

• Molecular Formula: C12H18O2
• Molecular Weight: 194.27 g/mol
• IUPAC Name: [3-(4-methoxybutyl)phenyl]methanol
• InChI: InChI=1S/C12H18O2/c1-14-8-3-2-5-11-6-4-7-12(9-11)10-13/h4,6-7,9,13H,2-3,5,8,10H2,1H3
• InChI Key: DVKWKUFGIFVYRH-UHFFFAOYSA-N
• Canonical SMILES: COCCCCC1=CC(=CC=C1)CO

Description

[3-(4-Methoxy-butyl)-phenyl]-methanol is a benzyl alcohol derivative featuring a hydroxymethyl (-CH$2$OH) group attached to a phenyl ring substituted at position 3 with a 4-methoxybutyl chain (-(CH$2$)$3$-OCH$3$). This structure combines the polar hydroxymethyl and methoxy groups with a hydrophobic butyl chain, making it a versatile intermediate in organic synthesis and pharmaceutical research. Its molecular formula is C${12}$H${18}$O$_3$ (calculated based on structural analogs), with a molecular weight of 210.27 g/mol .

The compound’s reactivity and applications are influenced by its substituents: the hydroxymethyl group enables esterification or oxidation reactions, while the methoxy-terminated butyl chain enhances solubility in semi-polar solvents and modulates steric effects.

Comparison with Similar Compounds

Key Observations :

• Polarity: The methoxy group in this compound increases polarity compared to non-polar alkyl chains (e.g., (4-Butylphenyl)methanol), improving solubility in polar solvents like methanol or ethanol .
• Lipophilicity : The butyl chain counterbalances the polar groups, granting moderate lipophilicity, which is advantageous for membrane permeability in drug design.